5-{2-[(6-chloroquinolin-4-yl)methyl]-7-(cyclopropylmethyl)-5-methyl-4,6-dioxo-2H,4H,5H,6H,7H-pyrazolo[3,4-d]pyrimidin-3-yl}-1-methyl-1H-pyrrole-3-carbonitrile

Specification

• Molecular Formula: C26H22ClN7O2
• Molecular Weight: 499.9 g/mol
• IUPAC Name: 5-[2-[(6-chloroquinolin-4-yl)methyl]-7-(cyclopropylmethyl)-5-methyl-4,6-dioxopyrazolo[3,4-d]pyrimidin-3-yl]-1-methylpyrrole-3-carbonitrile
• Standard InChI: InChI=1S/C26H22ClN7O2/c1-31-12-16(11-28)9-21(31)23-22-24(33(13-15-3-4-15)26(36)32(2)25(22)35)30-34(23)14-17-7-8-29-20-6-5-18(27)10-19(17)20/h5-10,12,15H,3-4,13-14H2,1-2H3
• Standard InChI Key: CFJFLGFKZVSNPA-UHFFFAOYSA-N
• SMILES: CN1C=C(C=C1C2=C3C(=NN2CC4=C5C=C(C=CC5=NC=C4)Cl)N(C(=O)N(C3=O)C)CC6CC6)C#N
• Canonical SMILES: CN1C=C(C=C1C2=C3C(=NN2CC4=C5C=C(C=CC5=NC=C4)Cl)N(C(=O)N(C3=O)C)CC6CC6)C#N

Introduction

The compound 5-{2-[(6-chloroquinolin-4-yl)methyl]-7-(cyclopropylmethyl)-5-methyl-4,6-dioxo-2H,4H,5H,6H,7H-pyrazolo[3,4-d]pyrimidin-3-yl}-1-methyl-1H-pyrrole-3-carbonitrile is a complex organic molecule with a molecular formula of C26H22ClN7O2 and a molecular weight of 499.95 g/mol. It is identified by the CAS number 946411-72-9. This compound belongs to the pyrazolo[3,4-d]pyrimidine class, which is known for its diverse biological activities, including potential applications in pharmaceuticals.

Synthesis and Preparation

The synthesis of such complex molecules typically involves multiple steps, including condensation reactions and the use of coupling reagents. While specific synthesis details for this compound are not widely available, similar compounds in the pyrazolo[3,4-d]pyrimidine class often require careful selection of starting materials and reaction conditions to achieve the desired substitution pattern.

Research Findings and Future Directions

Given the lack of extensive research on this specific compound, future studies should focus on its synthesis optimization, biological activity screening, and potential applications in medicine. The compound's structural complexity and the presence of functional groups known to interact with biological targets make it an interesting candidate for further investigation.